Cas no 1368970-18-6 (2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine)

• Product Name: 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine
• CAS No: 1368970-18-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6532882
• PubChem ID: 82471693
• Update Time: 2025-06-13

2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine
• 1368970-18-6
• EN300-1857903

• Inchi： 1S/C14H20N2/c1-14(2,15)9-8-11-10-16(3)13-7-5-4-6-12(11)13/h4-7,10H,8-9,15H2,1-3H3
• InChI Key： MBAVJXAVSSJIGP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C2C=CC=CC1=2)CCC(C)(C)N

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Additional information on 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine

Introduction to 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine (CAS No. 1368970-18-6)

2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine, identified by its Chemical Abstracts Service number (CAS No. 1368970-18-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the broader category of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and a 1-methylindole moiety at the 4-position, contribute to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal biologists.

The indole core is a pivotal structural motif in many natural products and pharmaceuticals, renowned for its role in modulating various biological pathways. The substitution pattern in 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine enhances its potential as a scaffold for drug discovery. Specifically, the N-terminal amine group and the alkyl chain provide opportunities for further functionalization, enabling the synthesis of analogs with tailored pharmacokinetic profiles. This flexibility has made it a valuable intermediate in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy in addressing a range of diseases, including neurological disorders, inflammation, and cancer. The 1-methylindole moiety in this compound is particularly noteworthy, as it has been implicated in various pharmacological interactions. Studies have suggested that indole derivatives can interact with multiple targets, including enzymes and receptors, thereby modulating cellular signaling pathways. The amine functionality at the 2-position further enhances the compound's ability to engage with biological systems, offering potential therapeutic benefits.

The synthesis of 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions, alkylation processes, and cyclization strategies to construct the indole ring system. The introduction of the methyl groups at strategic positions requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making it feasible to produce this compound on a scalable basis for research purposes.

One of the most compelling aspects of this compound is its potential as a precursor for biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its indole core has been explored as a scaffold for compounds with anti-inflammatory properties, which are critical in managing chronic conditions like arthritis and autoimmune disorders. The versatility of 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine lies in its ability to be modified at multiple sites, allowing for the creation of libraries of derivatives with diverse pharmacological profiles.

The pharmacological evaluation of CAS No. 1368970-18-6 has revealed promising results in preclinical studies. Its interaction with biological targets suggests that it may exhibit effects on neurotransmitter systems, making it a candidate for investigating treatments related to cognitive dysfunction and mood disorders. Furthermore, its potential modulation of inflammatory pathways aligns with ongoing efforts to develop safer alternatives to conventional anti-inflammatory drugs. These findings underscore the importance of exploring novel indole derivatives as therapeutic agents.

From a chemical biology perspective, understanding the mechanism of action of 2-methyl-4-(1-methyl-1H-indol-3-yl)butan-2-amine is crucial for optimizing its therapeutic potential. Computational modeling techniques have been employed to predict how this compound might bind to biological targets at the molecular level. These simulations provide insights into key interactions that could influence its efficacy and selectivity. By integrating experimental data with computational approaches, researchers can refine their understanding of how this molecule functions within complex biological systems.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative solutions for unmet medical needs, intermediates like CAS No. 1368970-18-6 play a vital role in accelerating drug discovery pipelines. Its synthesis represents a testament to the progress made in organic chemistry methodologies, enabling the efficient production of complex molecules that would have been challenging decades ago. This advancement underscores the interconnectedness of chemistry and medicine in addressing global health challenges.

Future directions in research may focus on exploring new synthetic routes that improve yield and reduce environmental impact while maintaining high purity standards. Additionally, investigating novel derivatives through structure-based drug design could uncover additional therapeutic applications beyond those currently envisioned. The continued exploration of indole derivatives like 2-methyl-4-(1-methyl-H-indol-y)butan-z-amine promises to yield valuable insights into disease mechanisms and inspire next-generation therapeutics.

In conclusion,CAS No 1368970 -18 -6 exemplifies how structural complexity can be leveraged to create molecules with significant biological potential。The combination o f functional groups such as amine s，m ethyl groups，and an ind ole core creates opportunities f or diverse pharmacological interactions。As research progresses，this compoun d will likely find broader applications i n medicinal chemistry，offering hope f or improved treatments across multiple disease areas。The interplay between synthetic chemistry，computational biology，and pharmacology continues t o drive innovation，making compounds like CAS No 1368970 -18 -6 essential tools i n modern drug discovery。